Cas no 111588-71-7 (Methyltartronic Acid Diethyl Ester Benzoate)

• Product Name: Methyltartronic Acid Diethyl Ester Benzoate
• CAS No: 111588-71-7
• MF: C₁₅H₁₈O₆
• MW: 294.299825191498
• CID: 5019386
• Update Time: 2025-07-16

Methyltartronic Acid Diethyl Ester Benzoate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(benzoyloxy)-2-methyl-, 1,3-diethyl ester
• Diethyl 2-(benzoyloxy)-2-methylmalonate
• diethyl 2-benzoyloxy-2-methylpropanedioate
• Methyltartronic Acid Diethyl Ester Benzoate

• Inchi： 1S/C15H18O6/c1-4-19-13(17)15(3,14(18)20-5-2)21-12(16)11-9-7-6-8-10-11/h6-10H,4-5H2,1-3H3
• InChI Key： CIWQEKSQVJDREX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(=O)OCC)(C(=O)OCC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 366
• XLogP3: 2.7
• Topological Polar Surface Area: 78.9

Additional information on Methyltartronic Acid Diethyl Ester Benzoate

Professional Introduction to Methyltartronic Acid Diethyl Ester Benzoate (CAS No. 111588-71-7)

Methyltartronic Acid Diethyl Ester Benzoate, with the chemical identifier CAS No. 111588-71-7, is a compound of significant interest in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains. The molecular structure of Methyltartronic Acid Diethyl Ester Benzoate consists of a benzoate ester group linked to a diethyl ester of methyltartronic acid, which contributes to its distinctive chemical behavior and reactivity.

The benzoate moiety in Methyltartronic Acid Diethyl Ester Benzoate imparts stability and lipophilicity to the molecule, making it a candidate for use in formulations requiring solubility in both aqueous and organic media. This property is particularly valuable in pharmaceutical applications where the ability to deliver active compounds efficiently across biological membranes is crucial. Additionally, the presence of the tartronic acid derivative suggests potential roles in chiral chemistry and enantioselective processes, which are increasingly important in drug development.

Recent advancements in the field of chemical biology have highlighted the importance of esters like Methyltartronic Acid Diethyl Ester Benzoate in modulating biological pathways. Studies have shown that such compounds can interact with enzymes and receptors in a manner that influences metabolic processes and cellular signaling. For instance, research indicates that derivatives of tartronic acid may have inhibitory effects on certain enzymes involved in glycolysis and gluconeogenesis, making them promising candidates for therapeutic intervention in metabolic disorders.

In the realm of drug discovery, Methyltartronic Acid Diethyl Ester Benzoate has been explored as a lead compound for the development of novel therapeutic agents. Its structural features allow for modifications that can enhance its pharmacological properties, such as bioavailability, target specificity, and metabolic stability. The benzoate group, in particular, has been shown to improve binding affinity to biological targets, which is a critical factor in the design of effective drugs.

The diethyl ester portion of Methyltartronic Acid Diethyl Ester Benzoate contributes to its versatility as a synthetic intermediate. This functionality enables further chemical transformations, allowing researchers to tailor the compound for specific applications. For example, it can be hydrolyzed to release free carboxylic acids or converted into other esters or amides, providing a flexible platform for medicinal chemistry investigations.

Current research is also exploring the potential of Methyltartronic Acid Diethyl Ester Benzoate in materials science. Its unique chemical properties make it suitable for applications in polymer chemistry and nanotechnology. For instance, it can be incorporated into polymer matrices to enhance their mechanical strength or used as a precursor for synthesizing functional materials with specific optical or electronic properties.

The synthesis of Methyltartronic Acid Diethyl Ester Benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the compound meets the stringent requirements of scientific research and industrial applications. Techniques such as catalytic hydrogenation, esterification under mild conditions, and protective group strategies are commonly employed in its preparation.

From an environmental perspective, the biodegradability and toxicity profile of Methyltartronic Acid Diethyl Ester Benzoate are important considerations. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, with minimal environmental persistence. However, further research is needed to fully assess its ecological impact and to develop sustainable practices for its use and disposal.

The future prospects for Methyltartronic Acid Diethyl Ester Benzoate are promising, with ongoing research uncovering new potential applications across multiple disciplines. As our understanding of its chemical behavior and biological interactions continues to grow, this compound is likely to play an increasingly significant role in both academic research and industrial innovation.